Cas no 16278-29-8 (Benzenediazonium, 3-nitro-)

• Product Name: Benzenediazonium, 3-nitro-
• CAS No: 16278-29-8
• MF: C₆H₄N₃O₂
• MW: 150.114860534668
• CID: 1342590
• PubChem ID: 10883106
• Update Time: 2025-04-20

Benzenediazonium, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium, 3-nitro-
• 3-nitrobenzenediazonium
• m-Nitrobenzenediazonium
• 3-nitrobenzenediazonium cation
• CHEBI:64468
• 3-nitrophenyldiazonium
• 16278-29-8
• m-nitrobenzeneazo
• Q27133303
• meta-nitrobenzeneazo
• DTXSID70447024

• Inchi： 1S/C6H4N3O2/c7-8-5-2-1-3-6(4-5)9(10)11/h1-4H/q+1
• InChI Key： PTZGBPAXEKEBSB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1)[N+]#N)=O

Computed Properties

• Exact Mass: 150.03042
• Monoisotopic Mass: 150.030351379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 71.29